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Introduction

Crebinostat is a potent, brain-penetrant histone deacetylase (HDAC) inhibitor with significant
potential for the treatment of cognitive disorders. By modulating chromatin structure and

facilitating gene expression, Crebinostat has been shown to enhance synaptic plasticity and
memory.[1][2][3] These application notes provide a comprehensive overview of the molecular
effects of Crebinostat on gene expression and detail the experimental protocols for its study.

Crebinostat functions primarily by inhibiting class | HDACs (HDAC1, 2, 3) and class llIb
HDACSG.[1][4][5] This inhibition leads to an increase in histone acetylation, particularly of
histone H3 and H4, which relaxes chromatin structure and allows for the transcription of genes
involved in neuroplasticity.[1][4][5] A key downstream effect of Crebinostat is the enhancement
of CREB (cCAMP response element-binding protein)-mediated transcription, a critical pathway
for long-term memory formation.[1][5][6]

Data Presentation

The following tables summarize the quantitative data on Crebinostat's activity and its effects
on gene and protein expression as reported in preclinical studies.
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Table 1: In Vitro Inhibitory and Cellular Activity of

Crebinostat
Target Parameter Value Reference
HDAC1 IC50 0.7 nM [4]17118]
HDAC?2 IC50 1.0 nM [4][71[8]
HDAC3 IC50 2.0 nM [41[7118]
HDAC6 IC50 9.3 nM [4][718]
HDACS8 IC50 Weaker Inhibition [1114]
No Significant
HDAC4, 5,7, 9 IC50 - [1]14]
Inhibition
Neuronal Histone
) EC50 0.18 uM [7]
Acetylation (AcH3K9)
Neuronal Histone
Acetylation EC50 0.29 uM [7]

(AcH4K12)

Table 2: Summary of Gene Expression Changes in
Mouse Primary Neurons Following Crebinostat

Treatment
Gene

Regulation Method of Analysis Reference

Egrl (Early growth

response 1)

Upregulated

CREB reporter gene
assay, RT-PCR

(11141071

Bdnf (Brain-derived

RT-PCR, Whole-

neurotrophic factor) Upregulated genome transcriptome s
Grn (Granulin) Upregulated RT-PCR [1]
Mapt (Tau) Downregulated RT-PCR [1]
Hspalb (Hsp70) Upregulated Not Specified [7]
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Note: A comprehensive list of differentially expressed genes from whole-genome transcriptome
profiling studies was referenced in supplementary materials of the primary literature but was
not publicly accessible.

Signaling Pathway Visualization

The following diagram illustrates the proposed mechanism of action for Crebinostat in
modulating gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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